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Compound of Interest

Compound Name: GSK682753A

Cat. No.: B15608302 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, immediate safety and logistical

information for the proper disposal of GSK682753A, a selective EBI2 inverse agonist.

Adherence to these procedures is paramount to ensure a safe laboratory environment and to

minimize environmental impact.

Core Principles of Chemical Waste Management
The disposal of GSK682753A, a chlorinated organic compound, must be approached with a

clear understanding of general chemical safety principles. As a rule, hazardous chemical waste

should never be disposed of through standard drainage systems or as regular municipal waste.

[1][2] Instead, a systematic approach involving collection, segregation, and professional

disposal is required.

Step-by-Step Disposal Protocol for GSK682753A
The following procedure outlines the recommended steps for the safe disposal of

GSK682753A and its solutions.

1. Waste Identification and Segregation:

Solid GSK682753A: Unused or expired solid GSK682753A should be treated as hazardous

chemical waste.
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GSK682753A Solutions: Solutions of GSK682753A, typically prepared in solvents like

Dimethyl Sulfoxide (DMSO), are also to be handled as hazardous waste.[3]

Segregation: It is crucial to segregate waste streams. Chlorinated organic waste should be

collected separately from non-chlorinated waste.[4] Furthermore, do not mix incompatible

chemicals; for instance, acids should be stored separately from bases and reactive

materials.[5]

2. Use of Appropriate Waste Containers:

Select a waste container that is chemically compatible with chlorinated organic compounds

and DMSO. High-density polyethylene (HDPE) or other resistant plastic containers are

generally suitable.[6]

The container must be in good condition, free from leaks or damage, and have a secure,

screw-on cap.[7]

To prevent overfilling and allow for expansion, do not fill the container beyond 80-90% of its

capacity.[4]

3. Proper Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled.[1] The label should include:

The words "Hazardous Waste"

The full chemical name: "GSK682753A" and any solvents (e.g., "Dimethyl Sulfoxide")

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The relevant hazard symbols (e.g., toxic, harmful)

4. Storage of Chemical Waste:

Store the sealed waste container in a designated and well-ventilated "Satellite Accumulation

Area" (SAA) within the laboratory, at or near the point of generation.[5][6]
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The storage area should be away from heat sources, direct sunlight, and high-traffic areas.

[1]

Ensure secondary containment is in place to capture any potential leaks or spills.

5. Arranging for Professional Disposal:

Do not attempt to neutralize or dispose of the chemical waste yourself.

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal company to arrange for the collection and proper disposal of the

waste.[2][8] These organizations are equipped to handle and dispose of chemical waste in

compliance with all federal, state, and local regulations.[6][7]

Incineration at high temperatures is a common and effective method for the disposal of

chlorinated organic residues, as it breaks down the compounds into less harmful gaseous

byproducts that can be scrubbed before release.[9][10][11]

Quantitative Data Summary
For clarity and easy reference, the following table summarizes key quantitative and identifying

information for GSK682753A.

Property Value Reference

Molecular Formula C₂₃H₂₁Cl₃N₂O₃
MedChemExpress, AOBIOUS,

AdooQ Bioscience

Molecular Weight 479.78 g/mol
MedChemExpress, AOBIOUS,

AdooQ Bioscience

CAS Number 1334294-76-6
MedChemExpress, AOBIOUS,

AdooQ Bioscience

IC₅₀ 53.6 nM for EBI2 MedChemExpress

Storage (Solid) -20°C (long term), desiccated AOBIOUS, AdooQ Bioscience

Storage (Solution)
-80°C (6 months), -20°C (1

month)
MedChemExpress
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Disposal Workflow Diagram
The following diagram illustrates the logical flow of the proper disposal procedure for

GSK682753A.
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GSK682753A Disposal Workflow

Waste Generation
(Solid GSK682753A or Solution)

Segregate Waste
(Chlorinated Organic)

Step 1

Select Compatible Container
(e.g., HDPE)

Step 2

Label Container Clearly
('Hazardous Waste', Contents, Date)

Step 3

Store in Designated SAA
(Secure & Ventilated)

Step 4

Contact EHS or Certified
Waste Disposal Service

Step 5

Professional Collection
& Off-site Disposal

Step 6

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of GSK682753A waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15608302?utm_src=pdf-custom-synthesis
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/disposal-of-waste-solvents/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://naturtotalshop.com/en/dmso-entsorgung/
https://www.tandfonline.com/doi/pdf/10.1080/00022470.1965.10468336
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://patents.google.com/patent/US4215095A/en
https://patents.google.com/patent/US4215095A/en
https://www.benchchem.com/product/b15608302#gsk682753a-proper-disposal-procedures
https://www.benchchem.com/product/b15608302#gsk682753a-proper-disposal-procedures
https://www.benchchem.com/product/b15608302#gsk682753a-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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